Cas no 832741-18-1 (4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile)

4-Cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with a cyclopropyl group, a difluoromethyl moiety, a sulfanyl group, and a nitrile functionality. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the difluoromethyl group enhances metabolic stability, while the sulfanyl and nitrile functionalities offer versatile sites for further derivatization. The cyclopropyl substituent contributes to steric and electronic modulation, influencing binding affinity in target interactions. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, where its distinct substitution pattern enables precise structural tuning for desired properties.
4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile structure
832741-18-1 structure
Product Name:4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile
CAS No:832741-18-1
MF:C10H8F2N2S
MW:226.245727539063
MDL:MFCD03422737
CID:3058028
PubChem ID:7019352
Update Time:2025-10-29

4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclopropyl-6-(difluoromethyl)-2-mercaptonicotinonitrile
    • 4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile
    • BBL039326
    • 4-cyclopropyl-6-(difluoromethyl)-2-sulfanyl-pyridine-3-carbonitrile
    • AKOS000305515
    • STK313326
    • 832741-18-1
    • CS-0271408
    • 4-Cyclopropyl-6-difluoromethyl-2-mercapto-nicotinonitrile
    • EN300-228738
    • 4-cyclopropyl-6-difluoromethyl-2-mercaptonicotinonitrile
    • 4-CYCLOPROPYL-6-(DIFLUOROMETHYL)-2-SULFANYL-3-PYRIDYL CYANIDE
    • 4-cyclopropyl-6-(difluoromethyl)-2-sulfanylidene-1H-pyridine-3-carbonitrile
    • MDL: MFCD03422737
    • Inchi: 1S/C10H8F2N2S/c11-9(12)8-3-6(5-1-2-5)7(4-13)10(15)14-8/h3,5,9H,1-2H2,(H,14,15)
    • InChI Key: JZMOTFLWLJGWNJ-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=C(C=C(C(F)F)N1)C1CC1

Computed Properties

  • Exact Mass: 226.03762576Da
  • Monoisotopic Mass: 226.03762576Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.9Ų

4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile Pricemore >>

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